Cas no 321318-29-0 (1-(3,5-Difluorophenyl)ethanamine)

• Product Name: 1-(3,5-Difluorophenyl)ethanamine
• CAS No: 321318-29-0
• MF: C₈H₉F₂N
• MW: 157.16056895256
• MDL: MFCD04038286
• CID: 303845
• PubChem ID: 2783196
• Update Time: 2024-10-31

1-(3,5-Difluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (RS)-1-(3,5-DIFLUOROPHENYL)ETHYLAMINE
• Benzenemethanamine,3,5-difluoro-a-methyl-
• 1-(3,5-difluorophenyl)ethanamine
• 1-(3,5-Difluorophenyl)ethylamine
• (R,S)-1-(3,5-difluorophenyl)ethylamine, AldrichCPR
• [1-(3,5-difluorophenyl)ethyl]amine
• 3,5-Difluoro-alpha-methylbenzylamine
• AS-33202
• J-018642
• Benzenemethanamine, 3,5-difluoro-alpha-methyl-, (alphaS)-
• A821157
• SB44470
• FT-0676816
• (AlphaS)-3,5-difluoro-alpha-methylbenzenemethanamine
• SB75859
• CS-0136883
• SB75953
• EN300-1847936
• MFCD04038286
• 1-(3,5-difluorophenyl)ethyalmine
• AKOS009158741
• XTIXPIMMHGCRJD-UHFFFAOYSA-N
• 1-(3,5-DIFLUOROPHENYL)ETHAN-1-AMINE
• SCHEMBL557913
• DTXSID70382502
• FT-0652147
• 321318-29-0
• rac-1-(3,5-difluorophenyl)ethylamine
• J-501759
• (R,S)-1-(3,5-Difluorophenyl)Ethylamine
• MFCD06761826
• DB-017180
• SY383376
• Benzenemethanamine, 3,5-difluoro-alpha-methyl-, (alphaS)- (9CI)
• MFCD06761827
• SY251409
• SY062801
• 1-(3,5-Difluorophenyl)ethanamine

• MDL： MFCD04038286
• Inchi： 1S/C8H9F2N/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5H,11H2,1H3
• InChI Key： XTIXPIMMHGCRJD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C)N)F

Computed Properties

• Exact Mass: 157.07000
• Monoisotopic Mass: 157.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 175.4±25.0 ºC (760 Torr),
• Flash Point: 69.0±10.2 ºC,
• Refractive Index: 1.493
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 26.02000
• LogP: 2.68480
• Vapor Pressure: 1.2±0.3 mmHg at 25°C

1-(3,5-Difluorophenyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes